Cas no 1894484-84-4 ({2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine)

• Product Name: {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine
• CAS No: 1894484-84-4
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 6115289
• PubChem ID: 117220841
• Update Time: 2025-11-02

{2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine
• {[2-Bromo-4-(trifluoromethyl)phenyl]methyl}(methyl)amine
• Benzenemethanamine, 2-bromo-N-methyl-4-(trifluoromethyl)-
• 2-Bromo-N-methyl-4-(trifluoromethyl)benzenemethanamine
• 1-(2-Bromo-4-(trifluoromethyl)phenyl)-N-methylmethanamine
• 1-[2-bromo-4-(trifluoromethyl)phenyl]-N-methylmethanamine
• A1-16575
• EN300-1941996
• 1894484-84-4
• ([2-Bromo-4-(trifluoromethyl)phenyl]methyl)(methyl)amine

• Inchi： 1S/C9H9BrF3N/c1-14-5-6-2-3-7(4-8(6)10)9(11,12)13/h2-4,14H,5H2,1H3
• InChI Key： ZWSAHZURJZDDKO-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(C(F)(F)F)C=C1Br

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine

Comprehensive Overview of {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine (CAS No. 1894484-84-4)

The compound {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine (CAS No. 1894484-84-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including a bromo substituent and a trifluoromethyl group, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

One of the key reasons for the growing interest in {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine is its role in the development of novel pharmaceuticals. The presence of the trifluoromethyl group is particularly noteworthy, as this moiety is known to enhance the bioavailability and metabolic stability of drug candidates. Recent studies have highlighted the importance of fluorinated compounds in modern medicine, with many blockbuster drugs incorporating such groups. This compound, with its bromo and trifluoromethyl functionalities, offers a versatile scaffold for further chemical modifications.

In addition to its pharmaceutical applications, {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine is also being explored in the agrochemical sector. The trifluoromethyl group is a common feature in many pesticides and herbicides, contributing to their efficacy and environmental stability. As the demand for more sustainable and effective agrochemicals rises, compounds like this are becoming increasingly important. Researchers are investigating its potential as a building block for next-generation crop protection agents, aligning with the global push toward greener agriculture.

The synthesis and characterization of {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine have been subjects of recent scientific inquiries. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to ensure the purity and consistency of this compound. These analytical methods are critical for maintaining the high standards required in both academic and industrial settings. The compound's CAS No. 1894484-84-4 serves as a unique identifier, facilitating its accurate tracking and regulation in global chemical databases.

Another area of interest is the compound's potential role in material science. The incorporation of fluorinated and brominated aromatic systems into polymers and coatings can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. These characteristics are highly sought after in industries ranging from electronics to aerospace. As researchers continue to explore the boundaries of material performance, {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine is emerging as a promising candidate for innovative applications.

From a commercial perspective, the availability and scalability of {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine are critical factors. Suppliers and manufacturers are investing in efficient synthesis routes to meet the growing demand. The compound's CAS No. 1894484-84-4 is often referenced in procurement databases, ensuring that buyers can easily locate reliable sources. Quality control measures, including rigorous testing and certification, are essential to maintain the compound's integrity and suitability for various applications.

Environmental and safety considerations are also paramount when working with {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine. While the compound itself is not classified as hazardous under standard regulations, proper handling and disposal practices must be observed to minimize any potential risks. Researchers and industrial users are encouraged to adhere to established safety protocols, including the use of personal protective equipment (PPE) and adequate ventilation. These precautions align with the broader industry trends toward responsible chemical management and sustainability.

In conclusion, {2-bromo-4-(trifluoromethyl)phenylmethyl}(methyl)amine (CAS No. 1894484-84-4) represents a fascinating and versatile compound with wide-ranging applications. Its unique structural attributes, combined with its potential in pharmaceuticals, agrochemicals, and material science, make it a subject of ongoing research and development. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields. Whether you are a researcher, manufacturer, or end-user, understanding the properties and applications of this molecule is essential for staying at the forefront of innovation.